Cas no 88791-26-8 (1,2-Benzisothiazole, 7-methoxy-)

• Product Name: 1,2-Benzisothiazole, 7-methoxy-
• CAS No: 88791-26-8
• MF: C₈H₇NOS
• MW: 165.212280511856
• CID: 4296377
• PubChem ID: 13123247
• Update Time: 2025-11-02

1,2-Benzisothiazole, 7-methoxy- Chemical and Physical Properties

Names and Identifiers

• 1,2-Benzisothiazole, 7-methoxy-
• 7-methoxybenzo[d]isothiazole
• VTYHEUZKGDJQNR-UHFFFAOYSA-N
• SCHEMBL911727
• 7-methoxy-benzo[d]isothiazole
• 88791-26-8
• 7-methoxybenzisothiazole
• DB-091199

• Inchi： 1S/C8H7NOS/c1-10-7-4-2-3-6-5-9-11-8(6)7/h2-5H,1H3
• InChI Key： VTYHEUZKGDJQNR-UHFFFAOYSA-N
• SMILES： S1C2=C(C=CC=C2OC)C=N1

Computed Properties

• Exact Mass: 165.02483502Da
• Monoisotopic Mass: 165.02483502Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 142
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 50.4Ų

Additional information on 1,2-Benzisothiazole, 7-methoxy-

1,2-Benzisothiazole, 7-methoxy- and CAS No. 88791-26-8: A Comprehensive Overview of Its Chemical Properties, Biological Activities, and Applications in Modern Pharmaceutical Research

1,2-Benzisothiazole, 7-methoxy- is a heterocyclic compound with the chemical formula C₉H₈N₂O and the CAS No. 88791-26-8. This molecule belongs to the benzisothiazole family, which is characterized by a benzene ring fused to a five-membered isothiazole ring. The 7-methoxy- functional group introduces an oxygen-containing substituent at the 7th position of the isothiazole ring, significantly altering its chemical reactivity and biological properties. Recent studies have highlighted the importance of this compound in drug discovery and materials science, making it a focal point in modern pharmaceutical research.

The 1,2-Benzisothiazole, 7-methoxy- compound exhibits unique structural features that contribute to its biological activity. The isothiazole ring, a heterocyclic system containing sulfur and nitrogen atoms, is known for its ability to participate in hydrogen bonding and π-π interactions, which are critical for molecular recognition in biological systems. The 7-methoxy- group further enhances the molecule's solubility and metabolic stability, making it a promising candidate for drug development. Recent advancements in computational chemistry have allowed researchers to predict the molecular interactions of this compound with various biological targets, providing insights into its potential therapeutic applications.

Recent research has demonstrated that 1,2-Benzisothiazole, 7-methoxy- possesses significant biological activities, including anti-inflammatory, antiviral, and anticancer properties. A 2023 study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent inhibitory activity against the SARS-CoV-2 main protease (Mpro), a key enzyme in the replication cycle of the virus. The study utilized molecular docking simulations to identify the binding interactions between the compound and the enzyme, highlighting the role of the 7-methoxy- group in stabilizing the enzyme-inhibitor complex. These findings suggest that 1,2-Benzisothiazole, 7-methoxy- could be a valuable lead compound for the development of antiviral drugs.

Another area of interest is the application of 1,2-Benzisothiazole, 7-methoxy- in the treatment of inflammatory diseases. A 2024 study in Pharmaceutical Research explored the anti-inflammatory effects of this compound in a mouse model of rheumatoid arthritis. The results showed that the compound significantly reduced the production of pro-inflammatory cytokines such as TNF-α and IL-6, indicating its potential as an anti-inflammatory agent. The study also emphasized the importance of the 7-methoxy- group in modulating the compound's pharmacokinetic profile, ensuring its efficacy in vivo.

In the field of materials science, 1,2-Benzisothiazole, 7-methoxy- has been investigated for its potential as a building block in the synthesis of functional materials. A 2023 paper in Advanced Materials described the use of this compound in the development of light-sensitive polymers for photovoltaic applications. The 7-methoxy- group was found to enhance the compound's photostability and charge transport properties, making it suitable for use in organic solar cells. These findings underscore the versatility of 1,2-Benzisothiazole, 7-methoxy- beyond its pharmaceutical applications.

Recent advances in synthetic chemistry have also led to the development of new methods for the preparation of 1,2-Benzisothiazole, 7-methoxy-. A 2024 study in Organic Letters reported an efficient one-pot synthesis route involving the reaction of a substituted benzothiazole with methoxy groups. The study highlighted the importance of reaction conditions, such as temperature and catalyst selection, in achieving high yields of the target compound. These synthetic strategies are crucial for the large-scale production of 1,2-Benzisothiazole, 7-methoxy-, which is essential for its application in pharmaceutical and industrial contexts.

The biological activities of 1,2-Benzisothiazole, 7-methoxy- are closely related to its molecular structure. The isothiazole ring provides a scaffold for various functional groups, while the 7-methoxy- group modulates the molecule's reactivity and solubility. Recent studies have also explored the role of the 7-methoxy- group in the compound's interaction with biological targets. For example, a 2023 study in Drug Discovery Today found that the 7-methoxy- group enhances the compound's binding affinity to certain protein targets, such as the enzyme acetylcholinesterase, which is implicated in neurological disorders. These findings suggest that the 7-methoxy- group plays a critical role in the compound's therapeutic potential.

Despite its promising properties, the development of 1,2-Benzisothiazole, 7-methoxy- as a therapeutic agent faces several challenges. One of the main challenges is the optimization of its pharmacokinetic profile to ensure its bioavailability and efficacy. A 2024 review in Pharmaceutical Sciences discussed the importance of modifying the compound's structure to improve its solubility and metabolic stability. The review also highlighted the need for further preclinical studies to evaluate the compound's safety and efficacy in vivo.

In conclusion, 1,2-Benzisothiazole, 7-methoxy- is a versatile compound with significant potential in pharmaceutical and materials science. Its unique structural features, including the 7-methoxy- group, contribute to its biological activity and functional properties. Recent studies have demonstrated its potential as an antiviral, anti-inflammatory, and anticancer agent, as well as its application in the development of functional materials. Ongoing research into the synthesis and biological activities of this compound is expected to lead to new therapeutic strategies and industrial applications in the near future.